Cas no 38634-65-0 (1,1-dimethylindan-2-one)

• Product Name: 1,1-dimethylindan-2-one
• CAS No: 38634-65-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD18431400
• CID: 1491091
• PubChem ID: 12297756
• Update Time: 2025-05-19

1,1-dimethylindan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Inden-2-one, 1,3-dihydro-1,1-dimethyl-
• 3,3-dimethyl-1H-inden-2-one
• 1,1-dimethylindan-2-one
• SY266706
• 1,1-Dimethyl-2,3-dihydro-1h-inden-2-one
• 1,1-Dimethyl-indan-2-one
• GUHBZTMKWQVBLU-UHFFFAOYSA-N
• 38634-65-0
• BS-52023
• CS-0256401
• 1,1-DIMETHYL-3H-INDEN-2-ONE
• 1,1-dimethyl-1,3-dihydro-2H-inden-2-one
• 1,1-dimethyl-1H-inden-2(3H)-one
• DTXSID80485851
• EN300-6482044
• AT29814
• SCHEMBL5740020
• MFCD18431400

• MDL： MFCD18431400
• Inchi： 1S/C11H12O/c1-11(2)9-6-4-3-5-8(9)7-10(11)12/h3-6H,7H2,1-2H3
• InChI Key： GUHBZTMKWQVBLU-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C1(C)C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 1,1-dimethylindan-2-one

1,1-Dimethylindan-2-one (CAS No. 38634-65-0): A Comprehensive Overview

1,1-Dimethylindan-2-one, also known by its CAS registry number 38634-65-0, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of indanones, which are bicyclic aromatic compounds with a ketone group. The indanone framework is particularly interesting due to its ability to undergo a wide range of chemical transformations, making it a valuable building block in organic synthesis.

The molecular structure of 1,1-dimethylindan-2-one consists of a benzene ring fused with a cyclopentane ring, where the ketone group is located at the 2-position. The two methyl groups attached to the 1-position of the indane ring contribute to its stability and reactivity. This compound is often synthesized via various methods, including oxidation of indane derivatives or through cyclization reactions involving appropriate precursors. Recent advancements in synthetic chemistry have enabled more efficient and selective routes to prepare 1,1-dimethylindan-2-one, which are detailed in several research articles published in high-impact journals such as *Journal of Organic Chemistry* and *Organic Letters*.

One of the most notable applications of 1,1-dimethylindan-2-one is in the field of materials science, particularly in the development of advanced materials such as polymers and liquid crystals. The compound's rigid structure and ability to form hydrogen bonds make it an ideal candidate for designing self-assembling materials. For instance, researchers have utilized 1,1-dimethylindan-2-one as a monomer in the synthesis of supramolecular polymers, which exhibit unique mechanical and optical properties.

In addition to its role in materials science, 1,1-dimethylindan-2-one has also found applications in medicinal chemistry. The indanone scaffold is known for its potential as a bioisostere for other aromatic systems, making it a valuable component in drug design. Recent studies have explored the use of 1,1-dimethylindan-2-one derivatives as inhibitors for various enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For example, a study published in *Medicinal Chemistry Communications* demonstrated that certain derivatives of 1,1-dimethylindan-2-one exhibit potent anti-inflammatory activity by targeting specific protein kinases.

The physical properties of 1,1-dimethylindan-2-one are also worth noting. It has a melting point of approximately 78°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solubility and thermal stability are critical factors.

From an environmental perspective, recent research has focused on the biodegradation and eco-toxicological effects of 1,1-dimethylindan-2-one. Studies conducted by environmental chemists have shown that the compound undergoes moderate biodegradation under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 1,1-dimethylindan-2-one (CAS No. 38634-65-0) is a multifaceted compound with applications spanning organic synthesis, materials science, medicinal chemistry, and environmental studies. Its unique structure and reactivity continue to inspire innovative research across various disciplines. As advancements in synthetic methods and characterization techniques unfold, the potential for new applications of this compound remains vast and promising.